Cas no 1129421-52-8 (Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate)

Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate is a spirocyclic compound featuring a fused indoline-piperidine scaffold with a trifluoromethyl substituent. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection for further functionalization. The trifluoromethyl group imparts electron-withdrawing properties, potentially improving metabolic stability and binding affinity in medicinal chemistry applications. This compound serves as a versatile intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting central nervous system disorders or enzyme modulation. Its rigid spirocyclic structure offers conformational constraints, which can be advantageous in drug design for optimizing target selectivity and pharmacokinetic properties. The Boc group allows for straightforward derivatization under mild acidic conditions.
Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate structure
1129421-52-8 structure
Product Name:Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate
CAS No:1129421-52-8
MF:C18H23F3N2O2
MW:356.382635354996
MDL:MFCD20259871
CID:4560879
PubChem ID:118195671
Update Time:2025-05-19

Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate
    • tert-Butyl 4-(trifluoromethyl)spiro[indoline-3,4'-piperidine]-1'-carboxylate
    • Spiro[3H-indole-3,4'-piperidine]-1'-carboxylic acid, 1,2-dihydro-4-(trifluoromethyl)-, 1,1-dimethylethyl ester
    • SB16093
    • 1'-Boc-4-trifluoromethylspiro[indoline-3,4'-piperidine]
    • CC(C)(C)OC(=O)N1CCC2(CNC3=CC=CC(=C23)C(F)(F)F)CC1
    • 1,2-Dihydro-4-(trifluoromethyl)-spiro[3H-indole
    • P12734
    • tert-butyl 4-(trifluoromethyl)spiro[1,2-dihydroindole-3,4'-piperidine]-1'-carboxylate
    • 1 inverted exclamation mark -Boc-4-(trifluoromethyl)spiro[indoline-3,4 inverted exclamation mark -piperidine]
    • AS-51463
    • LZUATKFQCAMJLE-UHFFFAOYSA-N
    • 1,2-Dihydro-4-(trifluoromethyl)-spiro[3H-indole-3,4'-piperidine]-1'-carboxylic acid 1,1-dimethylethyl ester
    • TERT-BUTYL 4-(TRIFLUOROMETHYL)-1,2-DIHYDROSPIRO[INDOLE-3,4'-PIPERIDINE]-1'-CARBOXYLATE
    • AKOS027253585
    • MFCD20259871
    • 1129421-52-8
    • SCHEMBL16860830
    • CS-0048199
    • 1'-Boc-4-(trifluoromethyl)-1,2-dihydrospiro[indole-3,4'-piperidine]
    • tert-Butyl4-(trifluoromethyl)spiro[indoline-3,4'-piperidine]-1'-carboxylate
    • SY322167
    • Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate
    • MDL: MFCD20259871
    • Inchi: 1S/C18H23F3N2O2/c1-16(2,3)25-15(24)23-9-7-17(8-10-23)11-22-13-6-4-5-12(14(13)17)18(19,20)21/h4-6,22H,7-11H2,1-3H3
    • InChI Key: LZUATKFQCAMJLE-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2=C1C1(CN2)CCN(C(=O)OC(C)(C)C)CC1)(F)F

Computed Properties

  • Exact Mass: 356.17116247g/mol
  • Monoisotopic Mass: 356.17116247g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 41.6

Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM205014-1g
tert-Butyl 4-(trifluoromethyl)spiro[indoline-3,4'-piperidine]-1'-carboxylate
1129421-52-8 95%
1g
$1357 2021-08-04
abcr
AB485463-100 mg
1,2-Dihydro-4-(trifluoromethyl)-spiro[3H-indole-3,4'-piperidine]-1'-carboxylic acid 1,1-dimethylethyl ester; .
1129421-52-8
100MG
€398.30 2023-04-20
abcr
AB485463-250 mg
1,2-Dihydro-4-(trifluoromethyl)-spiro[3H-indole-3,4'-piperidine]-1'-carboxylic acid 1,1-dimethylethyl ester; .
1129421-52-8
250MG
€755.30 2023-04-20
abcr
AB485463-500 mg
1,2-Dihydro-4-(trifluoromethyl)-spiro[3H-indole-3,4'-piperidine]-1'-carboxylic acid 1,1-dimethylethyl ester; .
1129421-52-8
500MG
€1,229.60 2023-04-20
Chemenu
CM205014-1g
tert-Butyl 4-(trifluoromethyl)spiro[indoline-3,4'-piperidine]-1'-carboxylate
1129421-52-8 95%
1g
$*** 2023-04-03
Chemenu
CM205014-100mg
tert-Butyl 4-(trifluoromethyl)spiro[indoline-3,4'-piperidine]-1'-carboxylate
1129421-52-8 95%
100mg
$*** 2023-04-03
Chemenu
CM205014-250mg
tert-Butyl 4-(trifluoromethyl)spiro[indoline-3,4'-piperidine]-1'-carboxylate
1129421-52-8 95%
250mg
$*** 2023-04-03
eNovation Chemicals LLC
D586628-100mg
tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate
1129421-52-8 97%
100mg
$325 2024-07-21
eNovation Chemicals LLC
D586628-250MG
tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate
1129421-52-8 97%
250mg
$520 2024-07-21
eNovation Chemicals LLC
D586628-500MG
tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate
1129421-52-8 97%
500mg
$865 2024-07-21

Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate Related Literature

Additional information on Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate

Recent Advances in the Study of Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate (CAS: 1129421-52-8)

The compound Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate (CAS: 1129421-52-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique indoline-piperidine scaffold and trifluoromethyl group, has shown promising potential in drug discovery, particularly as a versatile intermediate for the synthesis of bioactive molecules. Recent studies have explored its applications in the development of novel therapeutics targeting central nervous system (CNS) disorders, oncology, and infectious diseases.

One of the key areas of research has focused on the compound's role as a building block for the synthesis of sigma-1 receptor ligands. Sigma-1 receptors are implicated in various neurological conditions, including neuropathic pain, depression, and neurodegenerative diseases. Researchers have demonstrated that derivatives of Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate exhibit high affinity and selectivity for sigma-1 receptors, making them valuable candidates for further preclinical evaluation. The trifluoromethyl group, in particular, has been shown to enhance metabolic stability and improve pharmacokinetic properties.

In addition to its applications in CNS drug discovery, recent studies have highlighted the compound's utility in oncology. The spirocyclic framework of Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate serves as a privileged structure for the design of kinase inhibitors. Preliminary data suggest that certain derivatives of this compound exhibit potent inhibitory activity against protein kinases involved in cancer cell proliferation and survival. These findings underscore the potential of this scaffold in the development of targeted anticancer therapies.

Another notable advancement is the optimization of synthetic routes for Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate. Recent publications have reported improved methodologies for its preparation, including asymmetric synthesis and catalytic enantioselective approaches. These advancements not only enhance the accessibility of the compound but also enable the production of enantiomerically pure derivatives, which are often critical for achieving desired biological activities.

Furthermore, computational studies have provided insights into the molecular interactions of Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate with its biological targets. Molecular docking and dynamics simulations have revealed key binding motifs and structural features that contribute to its pharmacological profile. These computational tools are instrumental in guiding the rational design of next-generation derivatives with improved efficacy and safety.

In conclusion, Tert-butyl 4-trifluoromethylspiro[indoline-3,4'-piperidine]-1'-carboxylate (CAS: 1129421-52-8) represents a highly versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span across multiple therapeutic areas, and ongoing research continues to uncover new opportunities for its use. The integration of synthetic chemistry, computational modeling, and biological evaluation will be crucial for advancing this compound and its derivatives toward clinical development.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd